4-Chloro-6-(trifluoromethyl)-1,2,3-benzotriazole
Overview
Description
4-Chloro-6-(trifluoromethyl)quinazoline is a compound with the molecular weight of 232.59 . It’s a solid substance stored in an inert atmosphere at 2-8°C . It’s used for research and development purposes .
Synthesis Analysis
While specific synthesis information for 4-Chloro-6-(trifluoromethyl)-1,2,3-benzotriazole was not found, a related compound, 4-chloro-6-(6-trifluoromethyl-pyridin-2-yl), was synthesized by adding tetrahydrofuran, 2,4-dichloro-6-(6-trifluoromethyl-pyridin-2-yl), 3,5-triazine, 4-amino-2-(trifluoromethyl)pyridine, and NaHCO3 to a reaction tank at a temperature of 20–35 °C .Molecular Structure Analysis
The molecular structure of 4-Chloro-6-(trifluoromethyl)quinazoline, a similar compound, is represented by the SMILES string FC(F)(F)c1ccc2nccc(Cl)c2c1 .Physical and Chemical Properties Analysis
4-Chloro-6-(trifluoromethyl)quinazoline is a solid substance . More specific physical and chemical properties were not found in the search results.Scientific Research Applications
Corrosion Inhibition of Metals
4-Chloro-6-(trifluoromethyl)-1,2,3-benzotriazole and its derivatives are noted for their effectiveness in inhibiting metal corrosion. Benzotriazole and its derivatives, including those similar in structure to this compound, have been widely studied for their corrosion inhibition properties. For example, benzotriazole and its derivatives have been found effective in protecting copper and brass against corrosion in various environments. Such compounds prevent corrosion by forming protective layers on the metal surface. The studies emphasize their use in a wide range of corrosive environments, highlighting their potential as effective corrosion inhibitors in different solution pH and under various conditions. Moreover, the derivatives of benzotriazole, when used in combination with other inhibitors, can enhance the protective properties and environmental safety of coatings on metals like steel and aluminum alloys, indicating a promising field of application in anticorrosion strategies (Walker, 1976), (Kuznetsov, 2020), (Kuznetsov, 2020).
Applications in Synthetic Chemistry
Synthesis of Intermediates and Compounds
Compounds similar to this compound are used as intermediates in the synthesis of a variety of compounds. For instance, 5,5′-Methylene-bis(benzotriazole) serves as an intermediate in the preparation of metal passivators and light-sensitive materials. The practical synthesis methods developed for such compounds emphasize their importance in the preparation of these industrially and scientifically significant materials. Moreover, the derivatives of benzotriazole are used in synthesizing various heterocyclic compounds, highlighting the compound's role in the preparation of complex molecules and its significance in synthetic chemistry (Gu et al., 2009), (Petrov & Androsov, 2013).
Mechanism of Action
Target of Action
Compounds with trifluoromethyl groups have been found to exhibit numerous pharmacological activities .
Mode of Action
It’s known that trifluoromethyl-containing compounds can interact with their targets in various ways, often leading to changes in the target’s function . For instance, some trifluoromethyl derivatives have been found to engage in hydrogen bonding with enzymes, influencing their activity .
Biochemical Pathways
Trifluoromethyl-containing compounds are known to influence a variety of biochemical pathways due to their diverse pharmacological activities .
Pharmacokinetics
The trifluoromethyl group is known to significantly affect the pharmacokinetic properties of drugs, often enhancing their bioavailability .
Result of Action
Trifluoromethyl-containing compounds have been associated with a wide range of biological activities, suggesting that they could have diverse molecular and cellular effects .
Safety and Hazards
Properties
IUPAC Name |
4-chloro-6-(trifluoromethyl)-2H-benzotriazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3ClF3N3/c8-4-1-3(7(9,10)11)2-5-6(4)13-14-12-5/h1-2H,(H,12,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SWXYNBPMJGFRGI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C2=NNN=C21)Cl)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3ClF3N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.57 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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